Cas no 1379586-00-1 (4-Amino-3-bromo-5-fluorobenzaldehyde)
4-Amino-3-bromo-5-fluorobenzaldehyde is a halogenated aromatic aldehyde with a molecular formula of C₇H₅BrFNO. This compound features a reactive aldehyde group, an amino substituent, and bromo-fluoro functionalization, making it a versatile intermediate in organic synthesis. Its distinct substitution pattern enables selective modifications, particularly in pharmaceutical and agrochemical applications. The presence of both electron-donating (amino) and electron-withdrawing (bromo, fluoro) groups enhances its utility in cross-coupling reactions and as a building block for heterocyclic frameworks. The compound’s high purity and stability under controlled conditions ensure reliable performance in research and industrial processes. Proper handling is advised due to potential sensitivity to light and moisture.
1379586-00-1 structure
Product Name:4-Amino-3-bromo-5-fluorobenzaldehyde
CAS No:1379586-00-1
MF:C7H5BrFNO
MW:218.023104429245
CID:4727190
PubChem ID:71721411
Update Time:2025-05-27
4-Amino-3-bromo-5-fluorobenzaldehyde Chemical and Physical Properties
Names and Identifiers
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- 4-Amino-3-bromo-5-fluorobenzaldehyde
- FCH2496472
- AX8260686
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- Inchi: 1S/C7H5BrFNO/c8-5-1-4(3-11)2-6(9)7(5)10/h1-3H,10H2
- InChI Key: HHAOUSFWMSPBAB-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=O)C=C(C=1N)F
Computed Properties
- Exact Mass: 216.95385g/mol
- Monoisotopic Mass: 216.95385g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.1
- XLogP3: 1.5
4-Amino-3-bromo-5-fluorobenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019144229-1g |
4-Amino-3-bromo-5-fluorobenzaldehyde |
1379586-00-1 | 95% | 1g |
400.00 USD | 2021-06-16 | |
| Crysdot LLC | CD12147017-5g |
4-Amino-3-bromo-5-fluorobenzaldehyde |
1379586-00-1 | 95+% | 5g |
$746 | 2024-07-23 |
4-Amino-3-bromo-5-fluorobenzaldehyde Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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